![molecular formula C12H5Br5 B3057512 3,3',4,5,5'-Pentabromobiphenyl CAS No. 81902-33-2](/img/structure/B3057512.png)
3,3',4,5,5'-Pentabromobiphenyl
Overview
Description
Molecular Structure Analysis
The molecular formula of 3,3’,4,5,5’-Pentabromobiphenyl is C12H5Br5 . It belongs to the class of organic compounds known as polybrominated biphenyls, which are organic aromatic compounds containing a biphenyl moiety, substituted at two or more ring positions by a bromine atom .Physical And Chemical Properties Analysis
3,3’,4,5,5’-Pentabromobiphenyl is a solid substance that appears as a colorless to white powder . Its average molecular mass is 548.688 g/mol . Unfortunately, specific information about its melting point, boiling point, and solubility was not available in the sources I found .Scientific Research Applications
Photodechlorination Studies
The compound 3,3',4,5,5'-Pentabromobiphenyl has been studied for its photodechlorination pathways. In a study by Yao et al. (1997), they investigated the photodechlorination of 3,3',4,5,5'-pentachlorobiphenyl and related congeners in alkaline 2-propanol. They found that steric effects significantly control the dechlorination pattern of these compounds, while electronic effects influence their photoreactivity (Yao et al., 1997).
Effects on Cytochrome Enzymes
Research conducted by Robertson et al. (1980) explored the effects of 2,3',4,4',5-pentabromobiphenyl on liver microsomal drug-metabolizing enzymes in rats. They discovered that this compound is a potent inducer of enzymes such as cytochromes P-450 and P-448, which are critical for drug metabolism (Robertson et al., 1980).
Molecular Structure and Ordering
The molecular structure and ordering of liquid crystals, such as 4-n-pentyl-4'-cyanobiphenyl, have been studied using techniques like double-quantum 13C nuclear magnetic resonance (NMR). This research by Sandström and Levitt (1996) offers insights into the molecular conformation and order within these crystals (Sandström & Levitt, 1996).
Purification and Characterization of Congeners
Moore and Aust (1978) worked on purifying and characterizing various congeners of polybrominated biphenyls (PBBs), which include compounds like 3,3',4,5,5'-Pentabromobiphenyl. Their work significantly contributed to understanding the environmental contaminants PBBs and their different congeners (Moore & Aust, 1978).
Nonlinear Optical Parameters
Shettigar et al. (2006) studied the nonlinear optical properties of certain bis-chalcone derivatives, which are relevant for understanding the behavior of compounds like 3,3',4,5,5'-Pentabromobiphenyl in various applications. They examined parameters like the nonlinear refractive index and absorption coefficient, providing insights into potential applications in optical materials (Shettigar et al., 2006).
Density Functional Theory Studies
Arulmozhiraja et al. (2002) conducted density functional theory studies on radical ions of selected polychlorinated biphenyls, which could include derivatives like 3,3',4,5,5'-Pentabromobiphenyl. This research helps in understanding the electronic structures and reactions of such compounds (Arulmozhiraja et al., 2002).
Safety and Hazards
properties
IUPAC Name |
1,2,3-tribromo-5-(3,5-dibromophenyl)benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H5Br5/c13-8-1-6(2-9(14)5-8)7-3-10(15)12(17)11(16)4-7/h1-5H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZFDQWNBHQDGMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Br)Br)C2=CC(=C(C(=C2)Br)Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H5Br5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70231460 | |
Record name | 1,1'-Biphenyl, 3,3',4,5,5'-pentabromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70231460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
548.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3',4,5,5'-Pentabromobiphenyl | |
CAS RN |
81902-33-2 | |
Record name | 3,3',4,5,5'-Pentabromobiphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0081902332 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,1'-Biphenyl, 3,3',4,5,5'-pentabromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70231460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,3',4,5,5'-PENTABROMOBIPHENYL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J4WP5YX85L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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